Cas no 120868-73-7 (3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine hydrochloride)

• Product Name: 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine hydrochloride
• CAS No: 120868-73-7
• MF: C₉H₁₁Cl₂N₃S
• MW: 264.174738168716
• MDL: MFCD32852550
• CID: 5668550
• PubChem ID: 155820964
• Update Time: 2025-05-28

3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 120868-73-7
• EN300-27113357
• 3-[(6-Chloropyridin-3-yl)methyl]-1,3-thiazolidin-2-imine;hydrochloride
• 3-[(6-chloropyridin-3-yl)methyl]-1,3-thiazolidin-2-imine hydrochloride
• 3-[(6-chloropyridin-3-yl)methyl]-1,3-thiazolidin-2-i mine hydrochloride
• 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine hydrochloride

• MDL： MFCD32852550
• Inchi： 1S/C9H10ClN3S.ClH/c10-8-2-1-7(5-12-8)6-13-3-4-14-9(13)11;/h1-2,5,11H,3-4,6H2;1H
• InChI Key： HNHLBGWNLVPTEK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN1C(=N)SCC1.Cl

Computed Properties

• Exact Mass: 263.0050739g/mol
• Monoisotopic Mass: 263.0050739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.3Ų

Additional information on 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine hydrochloride

Research Brief on 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine hydrochloride (CAS: 120868-73-7)

3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine hydrochloride (CAS: 120868-73-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiazolidin-2-imine scaffold, has been investigated for its potential applications in drug discovery, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, making it a promising candidate for further exploration.

The compound's structure features a chloropyridinyl moiety, which is known to confer specific binding properties to biological targets. Recent research has highlighted its role as a potential inhibitor of key enzymes involved in disease pathways, such as those implicated in infectious diseases and metabolic disorders. The hydrochloride salt form enhances its solubility and bioavailability, which are critical factors for pharmaceutical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine hydrochloride derivatives. The study demonstrated that modifications to the thiazolidin-2-imine core could significantly alter the compound's binding affinity and selectivity. These findings open new avenues for the design of targeted therapies with improved efficacy and reduced off-target effects.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's antimicrobial properties. The study revealed that 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine hydrochloride exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies suggested that the compound disrupts bacterial cell wall synthesis, a mode of action distinct from existing antibiotics, which could help address the growing issue of antibiotic resistance.

Beyond its antimicrobial potential, this compound has also been evaluated for its role in modulating immune responses. A 2022 preprint article on bioRxiv described its ability to inhibit pro-inflammatory cytokines in vitro, suggesting potential applications in autoimmune and inflammatory diseases. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

In conclusion, 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine hydrochloride (CAS: 120868-73-7) represents a versatile scaffold with diverse pharmacological applications. Ongoing research continues to uncover its potential in drug discovery, particularly in areas with unmet medical needs. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic efficacy in preclinical models.